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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B1399140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SNAP 94847 hydrochloride is a potent and selective antagonist of the Melanin-Concentrating

Hormone Receptor 1 (MCHR1).[1][2] MCHR1 is a G protein-coupled receptor (GPCR) primarily

expressed in the brain, playing a crucial role in regulating energy homeostasis, mood, and

appetite.[3][4] As an MCHR1 antagonist, SNAP 94847 hydrochloride is a valuable tool for

investigating the physiological and pathological roles of the MCH system and for potential

therapeutic development in areas such as obesity, anxiety, and depression.[3] This document

provides detailed protocols for the proper dissolution and application of SNAP 94847
hydrochloride in cell culture experiments.

Chemical Properties and Solubility
Proper dissolution is critical for accurate and reproducible results in cell-based assays. SNAP
94847 hydrochloride is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)

and ethanol.[2] It is important to note that the salt form, hydrochloride, generally offers

enhanced water solubility and stability compared to its free base form.
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Property Value Source

Molecular Weight 515.03 g/mol [2]

Molecular Formula C₂₉H₃₂F₂N₂O₂・HCl [2]

Purity ≥98% (HPLC) [2]

Solubility in DMSO
Soluble to 100 mM (51.5

mg/mL)
[2]

Solubility in Ethanol
Soluble to 100 mM (51.5

mg/mL)
[2]

Binding Affinity (Kᵢ) 2.2 nM for MCHR1 [1][4]

Binding Affinity (Kᴅ) 530 pM for MCHR1 [1][2]

Storage (Powder) Desiccate at room temperature [2]

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months
[1]

MCHR1 Signaling Pathway
SNAP 94847 hydrochloride exerts its effects by blocking the binding of the endogenous

ligand, melanin-concentrating hormone (MCH), to MCHR1. MCHR1 activation initiates

intracellular signaling cascades through coupling to G proteins, primarily of the Gᵢ and Gᵩ

families. This leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP

(cAMP) levels, and the activation of phospholipase C, which increases intracellular calcium

concentrations. These signaling events ultimately modulate cellular functions.
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Caption: MCHR1 signaling pathway and the inhibitory action of SNAP 94847.

Experimental Protocols
1. Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a concentrated stock solution of SNAP 94847
hydrochloride in DMSO.

Materials:

SNAP 94847 hydrochloride (MW: 515.03 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Procedure:

Weighing the Compound: Accurately weigh out the desired amount of SNAP 94847
hydrochloride. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.15 mg.

Dissolution: Add the appropriate volume of DMSO to the weighed compound. For 5.15 mg,

add 1 mL of DMSO to achieve a 10 mM concentration.

Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

2. Preparation of Working Solutions for Cell Culture
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This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible to avoid solvent-induced cytotoxicity. A final concentration

of ≤0.5% is generally well-tolerated by most cell lines, while ≤0.1% is recommended for

sensitive cells or long-term experiments.

Vehicle Control: Always include a vehicle control in your experiments. This consists of cell

culture medium containing the same final concentration of DMSO as the experimental wells,

but without SNAP 94847 hydrochloride.

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM SNAP 94847 hydrochloride
stock solution at room temperature.

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in cell culture medium.

Final Dilution: Directly add the required volume of the stock solution to the pre-warmed cell

culture medium to achieve the desired final concentration. For example, to achieve a 10 µM

final concentration in 1 mL of medium with a final DMSO concentration of 0.1%, add 1 µL of

the 10 mM stock solution to 999 µL of medium.

Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube before

adding it to the cells.

Application to Cells: Replace the existing medium in your cell culture plates with the freshly

prepared working solution of SNAP 94847 hydrochloride.

Recommended Working Concentrations: The optimal working concentration of SNAP 94847
hydrochloride will vary depending on the cell type and the specific assay. Based on its high

binding affinity (Kᵢ = 2.2 nM, Kᴅ = 530 pM), a concentration range of 1 nM to 1 µM is a

reasonable starting point for dose-response experiments in cell-based assays.
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Solution Preparation

Cell Culture Application
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Caption: Workflow for preparing and using SNAP 94847 hydrochloride in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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